Cas no 1818847-63-0 (2,7-Diazaspiro[3.5]nonan-1-one hydrochloride)

• Product Name: 2,7-Diazaspiro[3.5]nonan-1-one hydrochloride
• CAS No: 1818847-63-0
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• MDL: MFCD28040534
• CID: 2503251
• PubChem ID: 84819442
• Update Time: 2025-05-20

2,7-Diazaspiro[3.5]nonan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,7-Diazaspiro[3.5]nonan-1-one hydrochloride
• 2,7-Diazaspiro[3.5]nonan-1-one HCl
• SB11912
• OR315305
• CS-W007315
• MFCD28040534
• AS-52549
• SY233740
• 2,7-Diazaspiro[3.5]nonan-1-onehydrochloride
• AKOS024259590
• 2,7-Diazaspiro[3.5]nonan-1-one, hydrochloride (1:1)
• 2,7-diazaspiro[3.5]nonan-3-one;hydrochloride
• 1818847-63-0
• P15327

• MDL： MFCD28040534
• Inchi： 1S/C7H12N2O.ClH/c10-6-7(5-9-6)1-3-8-4-2-7;/h8H,1-5H2,(H,9,10);1H
• InChI Key： IWFRFLJZPSNIOR-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2(CN1)CCNCC2

Computed Properties

• Exact Mass: 176.0716407g/mol
• Monoisotopic Mass: 176.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1

Additional information on 2,7-Diazaspiro[3.5]nonan-1-one hydrochloride

2,7-Diazaspiro[3.5]nonan-1-one Hydrochloride: A Comprehensive Overview

The compound 2,7-Diazaspiro[3.5]nonan-1-one hydrochloride (CAS No. 1818847-63-0) is a unique spirocyclic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of diazaspiro compounds, which are known for their complex ring systems and versatile applications. The spiro structure of this compound, characterized by a shared atom between two rings, imparts it with distinct chemical and physical properties that make it an interesting subject for research and development.

Recent studies have highlighted the importance of diazaspiro systems in drug design and material synthesis due to their ability to form stable and functional structures. The hydrochloride salt of 2,7-Diazaspiro[3.5]nonan-1-one is particularly notable for its high solubility in polar solvents, which enhances its utility in pharmaceutical applications. Researchers have explored the use of this compound in the development of new drug delivery systems, where its structural stability and solubility properties play a crucial role.

The synthesis of 2,7-Diazaspiro[3.5]nonan-1-one hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric purity, which is essential for its application in chiral chemistry and enantioselective reactions. This has opened up new avenues for its use in asymmetric catalysis and the synthesis of complex natural products.

In terms of applications, diazaspiro compounds like 2,7-Diazaspiro[3.5]nonan-1-one hydrochloride have found significant use in the field of materials science. Their unique electronic properties make them ideal candidates for the development of advanced materials such as organic semiconductors and stimuli-responsive polymers. Recent research has demonstrated the potential of these compounds in creating self-healing materials and sensors that can respond to environmental changes such as temperature and pH levels.

The structural versatility of 2,7-Diazaspiro[3.5]nonan-1-one hydrochloride also makes it a valuable tool in supramolecular chemistry. Its ability to form stable complexes with other molecules has been exploited in the design of molecular machines and dynamic covalent networks. These applications are at the forefront of current research efforts, with scientists exploring ways to harness the unique properties of this compound for next-generation technologies.

From a pharmacological perspective, diazaspiro systems have shown promise as scaffolds for drug molecules due to their ability to mimic natural product structures while maintaining synthetic accessibility. The hydrochloride salt form of this compound is particularly advantageous in medicinal chemistry as it allows for precise control over the compound's ionization state, which is critical for drug absorption and bioavailability.

Recent studies have also focused on the environmental impact of 2,7-Diazaspiro[3.5]nonan-1-one hydrochloride and its degradation pathways under various conditions. Understanding its environmental fate is crucial for ensuring sustainable practices in its production and application. Researchers have developed novel methods to recycle and reuse this compound, reducing waste and enhancing its eco-friendliness.

In conclusion, 2,7-Diazaspiro[3.5]nonan-1-one hydrochloride (CAS No. 1818847-63-0) is a multifaceted compound with wide-ranging applications across chemistry and materials science. Its unique spiro structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations across various industries.